Cas no 31968-60-2 (6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride)

• Product Name: 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride
• CAS No: 31968-60-2
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• MDL: MFCD02656537
• CID: 1449137
• PubChem ID: 594868
• Update Time: 2025-06-08

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanoyl chloride, 1,3-dihydro-1,3-dioxo-
• 6-phthalimidohexanoic acid chloride
• 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride

• MDL： MFCD02656537
• Inchi： 1S/C14H14ClNO3/c15-12(17)8-2-1-5-9-16-13(18)10-6-3-4-7-11(10)14(16)19/h3-4,6-7H,1-2,5,8-9H2
• InChI Key： KOQCISGPATVUJH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCCC(Cl)=O

Additional information on 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride

Comprehensive Overview of 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride (CAS No. 31968-60-2)

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride (CAS No. 31968-60-2) is a specialized organic compound widely utilized in pharmaceutical and material science research. This compound belongs to the class of isoindole derivatives, which are known for their versatile applications in drug development and polymer chemistry. The presence of both a reactive acyl chloride group and a phthalimide moiety makes it a valuable intermediate for synthesizing complex molecules, including peptide conjugates and functionalized polymers.

In recent years, the demand for high-purity chemical intermediates like 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride has surged due to advancements in targeted drug delivery systems and biocompatible materials. Researchers are particularly interested in its role in designing prodrugs and biodegradable scaffolds, aligning with the growing focus on sustainable chemistry and green synthesis. The compound's unique structure allows for efficient conjugation with amino acids or polymeric backbones, enabling tailored properties for specific applications.

The synthesis of 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride typically involves the reaction of 6-aminohexanoic acid with phthalic anhydride, followed by chlorination. This process highlights its relevance in multistep organic synthesis, a topic frequently searched by chemists exploring efficient reaction pathways. Its CAS No. 31968-60-2 is often referenced in patent literature, underscoring its industrial significance.

From an analytical perspective, the compound is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Quality control is critical, as impurities can affect downstream applications in bioconjugation or polymer modification. These aspects are frequently queried in academic forums, reflecting the compound's technical complexity.

Emerging trends in personalized medicine and smart materials have further amplified interest in 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride. For instance, its derivatives are investigated for controlled-release formulations and bioimaging probes, addressing current challenges in therapeutics and diagnostics. Such applications align with popular search queries like "phthalimide-based drug design" or "acyl chloride reactivity in biomaterials."

In summary, 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoyl chloride (CAS No. 31968-60-2) represents a pivotal building block in modern chemistry. Its adaptability to diverse research needs—from medicinal chemistry to advanced materials—ensures its continued relevance. As scientific inquiries evolve, this compound remains at the forefront of innovations addressing global health and sustainability goals.